N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide

• IUPAC Name: N-[3-(2,3-dihydroindol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C18H20N2O3S/c1-14-6-8-16(9-7-14)24(22,23)19-12-10-18(21)20-13-11-15-4-2-3-5-17(15)20/h2-9,19H,10-13H2,1H3
• InChI Key: JBOTZYVAYPIUOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCC(=O)N2CCC3=CC=CC=C32
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide, also known as Compound A, is a small molecule inhibitor that has been widely studied for its potential applications in scientific research. This compound has shown promising results in various studies, making it an interesting topic for further investigation.

Scientific Research Applications

N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a tool compound for studying the role of protein-protein interactions in various biological processes. N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A has been shown to inhibit the interaction between two proteins, which has led to the identification of new therapeutic targets for various diseases.

Mechanism of Action

The mechanism of action of N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A involves the inhibition of protein-protein interactions. Specifically, N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A binds to a specific site on one of the proteins involved in the interaction, preventing the interaction from occurring. This disruption of protein-protein interactions can have downstream effects on various biological processes, leading to changes in cellular signaling and gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A depend on the specific protein-protein interaction that it inhibits. In some cases, the inhibition of the interaction can lead to changes in cellular signaling pathways, resulting in altered gene expression and cellular behavior. In other cases, the inhibition of the interaction can lead to changes in protein localization or stability, which can have downstream effects on cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A in lab experiments is its specificity for protein-protein interactions. This specificity allows researchers to study the role of specific interactions in various biological processes. Additionally, the synthesis method for N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A has been optimized to produce high purity and yield, making it a reliable tool compound for research.
However, there are also limitations to using N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A in lab experiments. One limitation is that the effects of N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A may be context-dependent, meaning that its effects may vary depending on the cellular context in which it is used. Additionally, the inhibition of specific protein-protein interactions may have unintended effects on other cellular processes, making it important for researchers to carefully consider the downstream effects of using N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A.

Future Directions

There are many potential future directions for research involving N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A. One area of interest is the identification of new protein-protein interactions that can be targeted by N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A. Additionally, researchers may investigate the effects of N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A in various disease models, such as cancer or neurodegenerative diseases. Finally, the development of new synthesis methods for N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A may lead to improved purity and yield, making it an even more valuable tool compound for scientific research.
Conclusion
N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A is a small molecule inhibitor that has shown promising results in various scientific research applications. Its specificity for protein-protein interactions makes it a valuable tool for studying the role of specific interactions in various biological processes. While there are limitations to using N-[3-(2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]-4-methylbenzenesulfonamide A in lab experiments, its potential for future research makes it an interesting topic for further investigation.